2-[[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C24H22N2O4S/c27-23(28)21-14-31-22(25-21)11-15-9-10-26(12-15)24(29)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,27,28)
• InChI Key: PGCUJISRMZCMEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CC2=NC(=CS2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol
• CAS No.: 2253639-50-6

Description

2-[[1-(9H-Fluoren-9-ylmethoxycarbonyl)pyrrolidin-3-yl]methyl]-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C24H22N2O4S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

A study by K. Le and R. Goodnow (2004) presented a convenient synthesis method for 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, highlighting its potential as an intermediate for further chemical transformations Le & Goodnow, 2004.

Protection of Hydroxy-Groups

C. Gioeli and J. Chattopadhyaya (1982) explored the fluoren-9-ylmethoxycarbonyl (Fmoc) group for protecting hydroxy-groups. This work underscores the utility of Fmoc in peptide synthesis, where it offers a stable yet removable protection strategy, compatible with various acid- and base-labile protecting groups Gioeli & Chattopadhyaya, 1982.

Antimicrobial Applications

The antimicrobial activity of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives was investigated by Yahya Nural et al. (2018). These compounds showed promising activity against various bacterial and fungal strains, indicating their potential as leads for developing new antimicrobial agents Nural et al., 2018.

Solid-Phase Synthesis Applications

Sarah L. Mellor and W. Chan (1997) discussed the use of a fluoren-9-ylmethoxycarbonyl group in the solid-phase synthesis of N-alkylhydroxamic acids. This highlights the adaptability of the Fmoc group in solid-phase organic synthesis, facilitating the production of a diverse array of structurally complex molecules Mellor & Chan, 1997.

Bioimaging and Photophysics

A. Morales et al. (2010) explored the linear and nonlinear photophysics of a water-soluble fluorenyl probe, demonstrating its application in bioimaging, particularly for targeting integrins in cancer cells. The study emphasizes the compound's high two-photon absorption efficiency and selectivity, making it attractive for integrin imaging Morales et al., 2010.

Safety and Hazards

Direct contact with this compound should be avoided as it may cause irritation to the skin, eyes, and respiratory tract.